Cas no 75945-91-4 (4-oxo-1-Phenylcyclohexanecarboxylic acid)

75945-91-4 structure
Product Name:4-oxo-1-Phenylcyclohexanecarboxylic acid
CAS No:75945-91-4
Molecular Formula:C13H14O3
Molecular Weight:218.24846
MDL:MFCD06208311
CID:859325
PubChem ID:343886
4-oxo-1-Phenylcyclohexanecarboxylic acid Properties
Names and Identifiers
-
- 4-oxo-1-Phenylcyclohexanecarboxylic acid
- 4-oxo-1-phenylcyclohexane-1-carboxylic acid
- 1-phenyl-4-oxocyclohexanecarboxylic acid
- 4-carboxy-4-phenyl-cyclohexanone
- 4-Oxo-1-phenyl-cyclohexancarbonsaeure
- 4-oxo-1-phenyl-cyclohexanecarboxylic acid
- 4-OXO-PHENYLCYCLOHEXANECARBOXYLIC ACID
- 4-Phenyl-4-carboxy-cyclohexanon-(1)
- AB23258
- AC1L7ZBH
- NSC400458
- SureCN631791
- 4-oxo-1-phenylcyclohexanecarboxylic acid
- 4-oxo-1-phenylcyclohexanecarboxylicacid
- CS-0455578
- FT-0740145
- GLXVJOPRMXBHSI-UHFFFAOYSA-N
- EN300-343811
- A923259
- NSC-400458
- 75945-91-4
- SCHEMBL631791
- MFCD06208311
- AS-38304
- 4-carboxy-4-phenylcyclohexanone
- AKOS022182150
- DTXSID30322106
- NSC 400458
- DA-03021
- 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID
- 1-Phenyl-4-oxocyclohexanecarboxylic Acid
- 4-oxo-1-phenyl-Cyclohexanecarboxylic acid
-
- MDL: MFCD06208311
- InChIKey: GLXVJOPRMXBHSI-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H14O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
- SMILES: C1=CC=C(C=C1)C2(CCC(=O)CC2)C(=O)O
Computed Properties
- Exact Mass: 218.09432
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 218.094294304g/mol
- Heavy Atom Count: 16
- Complexity: 280
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
- Boiling Point: 408.7℃ at 760 mmHg
- Melting Point: 120-121 ºC (benzene )
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- Flash Point: 215.2±25.2 °C
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
4-oxo-1-Phenylcyclohexanecarboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00G5Z9-250mg |
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID |
75945-91-4 | 96% | 250mg |
$128.00 | 2025-02-27 | |
A2B Chem LLC | AH53445-100mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 95% | 100mg |
$160.00 | ||
Aaron | AR00G67L-250mg |
4-oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 97% | 250mg |
$128.00 | 2025-01-24 | |
abcr | AB334678-100mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid, 95%; . |
75945-91-4 | 95% | 100mg |
€267.00 | ||
Alichem | A279000161-250mg |
4-Oxo-1-phenylcyclohexanecarboxylic acid |
75945-91-4 | 95% | 250mg |
$680.00 | 2023-09-01 | |
Ambeed | A121267-5g |
4-Oxo-1-Phenylcyclohexanecarboxylic acid |
75945-91-4 | 98% | 5g |
$796.0 | ||
Apollo Scientific | OR917952-250mg |
4-Oxo-1-phenyl-cyclohexanecarboxylic acid |
75945-91-4 | 97% | 250mg |
£211.00 | 2025-02-20 | |
Crysdot LLC | CD12035928-1g |
4-oxo-1-Phenylcyclohexanecarboxylic acid |
75945-91-4 | 95+% | 1g |
$716 | 2024-07-24 | |
Enamine | EN300-343811-0.05g |
4-oxo-1-phenylcyclohexane-1-carboxylic acid |
75945-91-4 | 95% | 0.05g |
$226.0 | 2023-09-03 | |
eNovation Chemicals LLC | D960392-100mg |
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID |
75945-91-4 | 95% | 100mg |
$340 | 2022-10-13 |
4-oxo-1-Phenylcyclohexanecarboxylic acid Related Literature
-
Qiaoshan Chen,Mengqian Qian,Caiyun Jia,Junming Lin,Guangming Jiang,Baohong Guan RSC Adv., 2016,6, 79578-79583
-
Jean-Claude Grivel,Dennis Valbjørn Christensen,Nini Pryds,Falak Sher RSC Adv., 2019,9, 31274-31283
-
Yuqing Chen,Wei Sun,Lu Kang,Yuerong Wang,Min Zhang,Hongyang Zhang,Ping Hu Analyst, 2019,144, 4233-4240
-
Eleonora Imperio,Gabriele Giancane,Ludovico Valli Analyst, 2015,140, 1702-1710
-
Jonathan Macías-Sánchez,Laura Hinojosa-Reyes,Jorge Luis Guzmán-Mar,Juan Manuel Peralta-Hernández,Aracely Hernández-Ramírez Photochem. Photobiol. Sci., 2011,10, 332-337
-
Florian Bartels,Young J. Hong,Daijiro Ueda,Manuela Weber,Tsutomu Sato,Dean J. Tantillo,Mathias Christmann Chem. Sci., 2017,8, 8285-8290
-
8. Contents
-
Odrun Arna Gederaas,Svanhild Arentz Schønberg,Ståle Ramstad,Kristian Berg,Anders Johnsson,Hans E. Krokan Photochem. Photobiol. Sci., 2005,4, 383-389
-
Mirian C. Santos,Joaquim A. Nóbrega J. Anal. At. Spectrom., 2007,22, 93-96
75945-91-4 (4-oxo-1-Phenylcyclohexanecarboxylic acid) Related Products
- 77-55-4(1-Phenylcyclopentanecarboxylic acid)
- 6120-95-2(1-Phenylcyclopropanecarboxylic acid)
- 37828-19-6(1-Phenylcyclobutanecarboxylic acid)
- 68767-14-6(2-(4-((2-Oxocyclopentyl)methyl)phenyl)propanoic acid)
- 1135-67-7(1-Phenylcyclohexanecarboxylic acid)
- 3900-93-4(2-Cyclopentyl-2-phenylacetic acid)
- 5465-28-1(2-Phenyl-2-ethylbutyric acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:75945-91-4)4-oxo-1-Phenylcyclohexanecarboxylic acid

Purity:99%
Quantity:5g
Price($):716.0